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Compound of Interest

Compound Name: Oxypeucedanin

Cat. No.: B192039 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Oxypeucedanin, a furanocoumarin compound. Adherence to these procedures is critical for

ensuring laboratory safety, environmental protection, and regulatory compliance. This

information is intended for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is imperative to consult your institution's specific

Chemical Hygiene Plan and local regulations. All handling of Oxypeucedanin and its waste

must be performed by trained personnel.

Personal Protective Equipment (PPE):

Wear a standard laboratory coat.

Use safety glasses or goggles.

Wear chemical-resistant gloves (e.g., nitrile).

Handling Area:

Conduct all manipulations of Oxypeucedanin, including weighing and preparing for

disposal, within a certified chemical fume hood to prevent inhalation of dust or aerosols.[1]

Step-by-Step Disposal Procedure
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Oxypeucedanin is classified as harmful if swallowed and may cause an allergic skin reaction;

therefore, it must be managed as hazardous chemical waste.[2][3] Do not dispose of

Oxypeucedanin in the regular trash or down the sanitary sewer.[4][5]

Waste Identification and Segregation:

Solid Waste: Pure, unused Oxypeucedanin, and any labware grossly contaminated with it

(e.g., weigh boats, contaminated gloves, absorbent paper) should be collected as solid

hazardous waste.[1]

Liquid Waste: Solutions containing Oxypeucedanin must be collected as liquid hazardous

waste. Do not mix with other waste streams unless compatibility is confirmed.[1][6] For

instance, halogenated and non-halogenated solvent wastes should typically be collected

separately.[7]

Aqueous Waste: Aqueous solutions containing Oxypeucedanin are not suitable for drain

disposal and must be collected as hazardous aqueous waste.[7]

Containerization:

Select a container that is chemically compatible with the waste. Plastic containers are

often preferred.[8] For liquid waste, ensure the container has a securely sealing cap to

prevent leaks or evaporation.[6][7]

The original product container can be used for waste collection if it is in good condition.[6]

Labeling:

Clearly label the waste container with the words "Hazardous Waste".[1]

Identify the full chemical name: "Oxypeucedanin".[1]

For solutions, list all constituents, including solvents, with their approximate concentrations

or percentages.

Indicate the date when waste was first added to the container.

Storage:
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Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory, at or near the point of generation.[6][8]

Ensure the SAA is a secondary containment system, such as a tray or tub, to contain any

potential spills.[4]

Segregate the Oxypeucedanin waste from incompatible materials. For example, store it

separately from strong acids and bases.[6]

Disposal Request and Pickup:

Once the waste container is full or has been in storage for the maximum allowable time

(often up to one year, provided accumulation limits are not exceeded), contact your

institution's Environmental Health and Safety (EHS) department to schedule a waste

pickup.[1][6][8]

Do not exceed the maximum accumulation limits for your SAA (e.g., 55 gallons of

hazardous waste).[8]

Disposal of "Empty" Containers:

A container that held Oxypeucedanin is not considered empty until all contents have

been removed by standard practices.[7]

Because Oxypeucedanin is classified with acute toxicity hazards, the empty container

must be triple-rinsed with a solvent capable of removing the residue.[4][7]

The rinsate from this process must be collected and disposed of as hazardous liquid

waste.[4][7]

After triple-rinsing, deface or remove the original chemical label and dispose of the

container as regular trash, as permitted by your institution.[4]

Data Presentation: Oxypeucedanin Safety Profile
This table summarizes key data relevant to the safe handling and disposal of Oxypeucedanin.
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Property Data Reference

Chemical Name (+)-Oxypeucedanin hydrate --INVALID-LINK--[2]

Class Furanocoumarin [9][10][11]

GHS Hazard Statements

H302: Harmful if

swallowedH317: May cause an

allergic skin reaction

[2][3]

GHS Pictogram GHS07 (Exclamation Mark) [2]

Signal Word Warning [2]

Solubility

Soluble in ethanol (~5 mg/ml),

DMSO (~30 mg/ml), and DMF

(~30 mg/ml). Sparingly soluble

in aqueous buffers.

[9]

Storage Temperature -20°C (for pure compound) [9]

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of Oxypeucedanin waste.
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Caption: Logical workflow for the safe disposal of Oxypeucedanin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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